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Compound Focus: (1R)-(+)-cis-Pinane

CAS No.: 4795-86-2

Cat. No.: S1911425

Catalytic Production of cis-Pinane: Experimental Data

. Selectivity to cis- . .
Catalyst System Conversion (%) . Key Reaction Conditions
pinane (%)

Ru/Al203 [1] ~100 99 - 100 Room temperature, 400 Psi Hz
pressure, solvent-free

Rul/C [1] ~100 99 Requires sonication pre-
treatment; inactive without it

Ni-B/Mesoporous 98.9 99.9 Not specified in detail; optimized
CsNa [2] conditions

Recyclability (Ru/C)  Maintained over 7 Maintained over 7 Same conditions as above

[1] cycles cycles

Recyclability Effective for one Effective for one Same conditions as above
(Ru/AIl20s) [1] cycle only cycle only

Experimental Protocols for Catalytic Hydrogenation
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The following methodologies are adapted from the research articles to provide a general protocol for

synthesizing cis-pinane, which is a prerequisite for its analysis.

¢ General Workflow for Catalytic Hydrogenation of a-Pinene [1] [2]: The core process involves
placing o-pinene and a catalyst (like Ru/C or Ni-B/Mesoporous C3Na) into a high-pressure reactor.
The reactor is purged and pressurized with hydrogen gas (Hz), then the reaction proceeds under
controlled temperature and pressure. Once complete, the reaction mixture is analyzed, typically by Gas

Chromatography (GC), to determine conversion and selectivity.

o Specific Method for Ru/Al203 Catalyst [1]: In this study, researchers achieved high conversion and
selectivity under mild conditions. The reaction was conducted at room temperature with a hydrogen
pressure of 400 Psi (approximately 27.2 bar), and no solvent was used, making it a solvent-free

process.

e Specific Method for Ni-B/Mesoporous C3N4 Catalyst [2]: This work developed a high-performance,
non-precious metal catalyst. The Ni-B alloy was loaded onto a mesoporous graphitic carbon nitride
(MCN) carrier, which was synthesized from urea. The resulting catalyst provided excellent conversion

and selectivity for the hydrogenation reaction [2].

e Analysis and Quantification [1]: In these studies, the reaction products were analyzed using Gas
Chromatography (GC). Conversion of a-pinene and selectivity towards the main product, cis-pinane,

were calculated based on the chromatographic data.

To help visualize the overall process from raw material to analytical quantification, the following diagram

outlines the key stages.
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This diagram illustrates the synthesis and analysis workflow for cis-pinane.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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